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Compound of Interest

Compound Name: Boc-D-pen(acm)-OH

Cat. No.: B558470

This guide provides comprehensive safety and logistical information for the handling and
disposal of Boc-D-pen(acm)-OH, a key reagent in peptide synthesis. Adherence to these
protocols is crucial for ensuring the safety of laboratory personnel and maintaining a compliant
research environment. This document is intended for researchers, scientists, and drug
development professionals.

Hazard Identification and Classification

Boc-D-pen(acm)-OH is classified as an irritant. All personnel handling this compound should
be fully aware of its potential hazards and trained in the appropriate safety procedures.

Globally Harmonized System (GHS) Classification:

Hazard Class Hazard Statement Signal Word

Skin Irritation H315: Causes skin irritation Warning

o H319: Causes serious eye ]
Eye Irritation o Warning
irritation

) o H335: May cause respiratory ]
Respiratory Irritation o Warning
irritation

Precautionary Statements:
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Prevention

Response Storage

Disposal

P261: Avoid breathing
dust/fume/gas/mist/va

pors/spray.[1]

P403+P233: Store in

a well-ventilated

P302+P352: IF ON
SKIN: Wash with
plenty of soap and place. Keep container

water.[1] tightly closed.[1]

P501: Dispose of
contents/container in
accordance with
local/regional/national/
international

regulations.

P264: Wash hands

P304+P340: IF

INHALED: Remove
P405: Store locked

thoroughly after person to fresh air and up 1]

handling.[1] keep comfortable for
breathing.[1]
P305+P351+P338: IF
IN EYES: Rinse
cautiously with water

P271: Use only ]

outdoors or in a well- for several minutes.

ventilated area.[1] Removet contact
lenses, if present and
easy to do. Continue
rinsing.[1]

P280: Wear protective

gloves/protective P312: Call a POISON

clothing/eye CENTER/doctor if you

protection/face feel unwell.[1]

protection.[1]

P332+P313: If skin

irritation occurs: Get

medical

advice/attention.[1]

P337+P313: If eye

irritation persists: Get

medical

advice/attention.[1]
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P362: Take off
contaminated clothing
and wash before

reuse.[1]

Physical and Chemical Properties

Property Value

Molecular Formula C13H24N20sS

Molecular Weight 320.41 g/mol

Appearance White to off-white solid/powder
Storage Temperature 2-8°C

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The
minimum required PPE for handling Boc-D-pen(acm)-OH includes:
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
conforming to EN166 (EU) or
NIOSH (US) standards. A face
shield should be worn in
addition to goggles when there

is a significant splash hazard.

To protect eyes from dust
particles and potential

splashes.

Hand Protection

Chemical-resistant nitrile
gloves. Gloves must be
inspected before use and
changed immediately if

contaminated.

To prevent skin contact.

Body Protection

A standard laboratory coat
must be worn and kept
buttoned to protect clothing

and skin.

To minimize skin exposure.

Respiratory Protection

Work should be conducted in a
well-ventilated area, preferably
within a chemical fume hood. If
dust is generated, a NIOSH-
approved N95 respirator or

higher is necessary.

To prevent inhalation of the

powdered compound.

Footwear

Closed-toe shoes that fully
cover the foot are mandatory

in the laboratory.

To protect feet from spills.

Operational Plan: Step-by-Step Handling Protocol

All handling of Boc-D-pen(acm)-OH must be conducted within a certified chemical fume hood

to mitigate the risk of inhalation. An emergency eyewash station and safety shower must be

readily accessible in the immediate work area.

Preparation:
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e Ensure all required PPE is correctly worn before handling the compound.
» Designate a specific, clean area within the chemical fume hood for the procedure.

e Have all necessary equipment and reagents ready to minimize movement and potential for
spills.

Weighing and Transfer:

o Perform all weighing and transfer operations within the fume hood or a ventilated balance
enclosure to prevent the dispersion of dust.

o Use a spatula or other appropriate tool to handle the solid material. Avoid creating dust
clouds.

o Keep the container tightly closed when not in use.
In Case of a Spill:

o For small spills, carefully sweep up the solid material, avoiding dust generation. Place the
material in a labeled, sealed container for hazardous waste disposal. Clean the spill area
with a damp cloth, and dispose of the cleaning materials as chemical waste.

o For large spills, evacuate the area and contact your institution's Environmental Health and
Safety (EHS) department or emergency response team immediately.

First Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.

e In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If irritation develops, seek medical attention.

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[1]
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 If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of Boc-D-pen(acm)-OH and its contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance. Under no circumstances
should this chemical be disposed of down the drain or in regular trash.[2]

Waste Segregation and Collection:

¢ Solid Waste: Collect all solid waste containing Boc-D-pen(acm)-OH, including residual
product and contaminated consumables (e.g., weighing paper, gloves, spatulas), in a
dedicated, leak-proof, and clearly labeled hazardous waste container.[3]

e Liquid Waste: If Boc-D-pen(acm)-OH is in a solution, collect it in a sealed and appropriately
labeled container that is compatible with the solvent used.[3]

» Contaminated Materials: Any items that have come into contact with Boc-D-pen(acm)-OH,
such as weighing paper, gloves, or wipes, should be collected in a separate, sealed
container and treated as chemical waste.[2]

Labeling and Storage:

o Clearly label the waste container with "Hazardous Chemical Waste" and the full chemical
name: "Boc-D-pen(acm)-OH".

o Store the sealed waste container in a designated, cool, dry, and well-ventilated chemical
waste accumulation area, away from incompatible materials.[2]

Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for the pickup and proper disposal of the
waste.[2]

e Provide an accurate chemical name and quantity on the waste manifest.
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Workflow Diagram

Workflow for Handling and Disposal of Boc-D-pen(acm)-OH
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Perform Experiment

Emergency Response

Spill Response First Aid

Disposal

Segregate Solid & Liquid Waste

Label Hazardous Waste Container

Store in Designated Area

Arrange for EHS Pickup
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Caption: Workflow for the safe handling and disposal of Boc-D-pen(acm)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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